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7-chloro-5-methyl-1H-
Compound Name:
pyrazolof4,3-b]pyridine

Cat. No. B1589820

Abstract

The pyrazolo[4,3-b]pyridine scaffold is a privileged heterocyclic motif in modern medicinal
chemistry, constituting the core of numerous biologically active agents, including kinase
inhibitors and central nervous system modulators.[1] Compounds like Glumetinib, a c-Met
inhibitor, and VU0418506, an mGlu4 positive allosteric modulator, underscore the therapeutic
potential of this scaffold.[1] This guide provides an in-depth analysis of key synthetic strategies
for accessing functionalized pyrazolo[4,3-b]pyridines, offering researchers field-proven insights
and detailed experimental protocols. We will explore the two predominant strategies: the
annulation of a pyridine ring onto a pre-existing pyrazole core and the construction of a
pyrazole ring onto a functionalized pyridine template.

Overview of Synthetic Strategies

The assembly of the pyrazolo[4,3-b]pyridine ring system can be approached from two primary
retrosynthetic disconnections. The choice of strategy is often dictated by the availability of
starting materials and the desired substitution pattern on the final molecule.

o Strategy A: Pyridine Ring Annulation. This approach begins with a substituted pyrazole,
typically a 4-aminopyrazole derivative, and constructs the pyridine ring onto it. This is a
classical and widely used method.[1][2]
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» Strategy B: Pyrazole Ring Annulation. This strategy employs a functionalized pyridine as the
starting material, onto which the pyrazole ring is fused. This route offers a powerful way to
install diverse functionalities, particularly when starting from readily available substituted
pyridines.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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